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Compound of Interest

(S)-1-Boc-2-
Compound Name:

(Hydroxymethyl)piperidine

Cat. No.: B158072

An In-depth Technical Guide on the Physicochemical Properties of (S)-1-Boc-2-
(hydroxymethyl)piperidine

This technical guide provides a comprehensive overview of the core physicochemical

properties of (S)-1-Boc-2-(hydroxymethyl)piperidine, a versatile chiral piperidine derivative.
[1] It is a valuable intermediate in organic synthesis and pharmaceutical research, particularly
in the development of novel therapeutic agents.[1] This document is intended for researchers,

scientists, and drug development professionals, offering detailed data, experimental protocols,
and workflow visualizations.

Physicochemical Data

The quantitative physicochemical properties of (S)-1-Boc-2-(hydroxymethyl)piperidine are
summarized in the table below for easy reference and comparison.
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Property

Value

Source(s)

Molecular Formula

C11H21NO3

[1](21[3]

Molecular Weight 215.29 - 215.3 g/mol [1][3]14]
White crystalline powder or off-

Appearance ] i [11[3]
white solid powder

Melting Point 83-88 °C [1]

Boiling Point 308°C at 760 mmHg [2]

Flash Point 140.1°C [2]
Slightly soluble in water;

Solubility Soluble in methanol and 516171181

dimethylformamide (DMF)

Optical Rotation

[a]D2° =-42 + 2° (c=1in
CHCIs)

[1]

Purity

> 99% (HPLC or GC)

[11(31[4]

Storage Conditions

0-8 °C or Ambient Storage

[11(31[4]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are provided below.

These are generalized protocols and may require optimization for specific laboratory

conditions.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. A

sharp melting point range is often an indicator of high purity.

Apparatus:

e Mel-Temp apparatus or similar melting point apparatus[9]

o Capillary tubes (sealed at one end)[10][11]
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e Mortar and pestle (if sample is granular)[9]
e Spatula[10]
Procedure:

o Sample Preparation: Place a small amount of (S)-1-Boc-2-(hydroxymethyl)piperidine on a
clean, dry surface.[12] If the crystals are large, gently pulverize them to a fine powder using
a mortar and pestle.[9]

o Loading the Capillary Tube: Jab the open end of a capillary tube into the powdered sample.
[11][12] Invert the tube and tap it gently on a hard surface to cause the solid to fall to the
closed end.[11] To ensure tight packing, drop the capillary tube (closed end down) through a
long, narrow tube (e.g., a glass tube) several times.[9][11] The packed sample height should
be 2-3 mm.[11]

¢ Measurement:

o Insert the loaded capillary tube into the sample holder of the melting point apparatus.[9]
[11]

o If the approximate melting point is unknown, perform a rapid determination by heating at a
rate of 10-20 °C per minute to get a rough estimate.[9]

o For an accurate measurement, allow the apparatus to cool. Then, heat at a medium rate to
about 15-20 °C below the expected melting point.[9][11]

o Decrease the heating rate so the temperature increases by no more than 1-2 °C per
minute as you approach the melting point.[9][11]

o Data Recording: Record the temperature at which the first droplet of liquid is observed (the
beginning of the melting range) and the temperature at which the entire sample has turned
into a clear liquid (the end of the melting range).[11][12]

Solubility Determination

Solubility tests provide information about the polarity and the presence of acidic or basic
functional groups in a compound.[13]
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Apparatus:

Small test tubes

Spatula

Vortex mixer or glass stirring rod

pH paper

Solvents:

Deionized water

5% Sodium Hydroxide (NaOH) solution

5% Sodium Bicarbonate (NaHCOs3) solution

5% Hydrochloric Acid (HCI) solution

Organic solvents (e.g., methanol, chloroform)

Procedure:

o Water Solubility:

o Place approximately 25 mg of the compound into a small test tube.[14]

o Add 0.75 mL of deionized water in small portions, shaking vigorously after each addition.
[14]

o Observe if the compound dissolves completely. If it does, it is water-soluble.[15]

o Test the resulting solution with pH paper to determine if it is acidic, basic, or neutral.[13]
[16]

o Acid/Base Solubility (for water-insoluble compounds):
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[e]

If the compound is insoluble in water, use separate 25 mg samples for each of the
following tests.[13]

o 5% NaOH Test: Add 0.75 mL of 5% NaOH solution. Shake vigorously. Solubility indicates
the presence of an acidic functional group.[13][14][17]

o 5% NaHCOs Test: Add 0.75 mL of 5% NaHCOs solution. Shake vigorously. Solubility
suggests a strong organic acid.[14][17]

o 5% HCI Test: Add 0.75 mL of 5% HCI solution. Shake vigorously. Solubility indicates the
presence of a basic functional group, such as an amine.[13][14][17]

o Organic Solvent Solubility:

o Repeat the procedure with organic solvents like methanol or chloroform to determine
miscibility or solubility in non-aqueous media.[15]

Visualizations

The following diagrams, created using the DOT language, illustrate key workflows related to
(S)-1-Boc-2-(hydroxymethyl)piperidine.

Synthesis Workflow

A common synthetic route to chiral piperidine derivatives involves the reduction of a
corresponding precursor. The following diagram outlines a generalized workflow for the
synthesis of (S)-1-Boc-hydroxymethylpiperidine derivatives.
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Caption: Generalized workflow for the synthesis of (S)-1-Boc-2-(hydroxymethyl)piperidine.
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Solubility Testing Workflow

The logical progression for determining the solubility of an unknown organic compound, such
as the title compound, is depicted below.

Start with Sample
(25 mg)

Test Solubility
in Water

Soluble in Water.
Test with pH paper.

Insoluble in Water

Test Solubility
in 5% HCI

/es No
Soluble.
Organic Base (Class B)

Acidic (Class Sa) Neutral (Class Sg)

Basic (Class Sbh)

Test Solubility
in 5% NaOH

Yes No

Soluble. Insoluble.

Weak Acid (Class Aw) Neutral Compound (Class N)
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Caption: Logical workflow for the qualitative solubility analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

e 2. Page loading... [guidechem.com]

e 3. chemimpex.com [chemimpex.com]

e 4. chemimpex.com [chemimpex.com]

e 5. (S)-1-Boc-3-(hyroxymethyl)piperidine CAS#: 140695-84-7 [m.chemicalbook.com]

e 6. (S)-1-Boc-3-hydroxypiperidine CAS NO 143900-44-1 Manufacturers, Suppliers, Factory -
Home Sunshine Pharma [hsppharma.com]

e 7.(S)-1-Boc-3-(hydroxymethyl)piperidine, 97%, Thermo Scientific™ | Fisher Scientific
[fishersci.ca]

e 8. (+/-)-1-Boc-3-(hydroxymethyl)piperidine, 97% | Fisher Scientific [fishersci.ca]
e 9. jan.ucc.nau.edu [jan.ucc.nau.edu]

e 10. davjalandhar.com [davjalandhar.com]

e 11. chem.libretexts.org [chem.libretexts.org]

e 12. scribd.com [scribd.com]

e 13. wwwl.udel.edu [wwwl.udel.edu]

e 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 15. chem.ws [chem.ws]

e 16. quora.com [quora.com]

e 17. scribd.com [scribd.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b158072?utm_src=pdf-body-img
https://www.benchchem.com/product/b158072?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/16146
https://www.guidechem.com/trade/s-1-boc-2-hydroxymethyl-piperi-id4118248.html
https://www.chemimpex.com/products/17229
https://www.chemimpex.com/products/23510
https://m.chemicalbook.com/ProductChemicalPropertiesCB9407028_EN.htm
https://www.hsppharma.com/apis-and-intermediates/s-1-boc-3-hydroxypiperidine-cas-143900-44.html
https://www.hsppharma.com/apis-and-intermediates/s-1-boc-3-hydroxypiperidine-cas-143900-44.html
https://www.fishersci.ca/shop/products/s-1-boc-3-hydroxymethyl-piperidine-97-thermo-scientific-1/p-7034737
https://www.fishersci.ca/shop/products/s-1-boc-3-hydroxymethyl-piperidine-97-thermo-scientific-1/p-7034737
https://www.fishersci.ca/shop/products/1-boc-3-hydroxymethyl-piperidine-97-thermo-scientific/aah5278414
https://jan.ucc.nau.edu/~jkn/235Manual
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.scribd.com/document/159949853/07-Melting-Point
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.quora.com/How-can-you-determine-the-solubility-of-organic-compounds
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [physicochemical properties of (S)-1-Boc-2-
(hydroxymethyl)piperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158072#physicochemical-properties-of-s-1-boc-2-
hydroxymethyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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